Cas no 1171920-38-9 (2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridine-6-carbaldehyde)

• Product Name: 2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridine-6-carbaldehyde
• CAS No: 1171920-38-9
• MF: C₁₅H₂₁NO₃Si
• MW: 291.417645215988
• MDL: MFCD12401662
• CID: 1072385
• PubChem ID: 329772161
• Update Time: 2025-06-09

2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridine-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(((tert-Butyldimethylsilyl)oxy)methyl)furo[3,2-b]pyridine-6-carbaldehyde
• 2-((tert-Butyldimethylsilyloxy)methyl)-furo[3,2-b]pyridine-6-carbaldehyde
• 2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridine-6-carbaldehyde
• 2-{[(tert-butyldimethylsilyl)oxy]methyl}furo[3,2-b]pyridine-6-carbaldehyde
• AC1Q1LJC
• AG-A-27142
• AK-55706
• CTK7I0443
• DTXSID60674084
• 2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridine-6-carbaldehyde, AldrichCPR
• 2-[[tert-butyl(dimethyl)silyl]oxymethyl]furo[3,2-b]pyridine-6-carbaldehyde
• MFCD12401662
• 2-({[tert-Butyl(dimethyl)silyl]oxy}methyl)furo[3,2-b]pyridine-6-carbaldehyde
• 1171920-38-9
• CS-0441708
• WWB92038
• AKOS015837799
• 2-(tert-Butyldimethylsilyloxymethyl)furo[3,2-b]pyridine-6-carbaldehyde
• 2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridine-6-carbaldehyde

• MDL： MFCD12401662
• Inchi： 1S/C15H21NO3Si/c1-15(2,3)20(4,5)18-10-12-7-13-14(19-12)6-11(9-17)8-16-13/h6-9H,10H2,1-5H3
• InChI Key： JJPOLIUDVHQDPX-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC1=CC2=C(C=C(C=O)C=N2)O1

Computed Properties

• Exact Mass: 291.12907007g/mol
• Monoisotopic Mass: 291.12907007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridine-6-carbaldehyde Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines Furopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines

Additional information on 2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridine-6-carbaldehyde

Comprehensive Analysis of 2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridine-6-carbaldehyde (CAS No. 1171920-38-9)

In the realm of organic chemistry and pharmaceutical research, 2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridine-6-carbaldehyde (CAS No. 1171920-38-9) stands out as a versatile intermediate with significant potential. This compound, characterized by its unique furopyridine core and silyl-protected hydroxyl group, has garnered attention for its applications in drug discovery and material science. Researchers are increasingly exploring its utility in synthesizing complex molecules, particularly in the development of heterocyclic compounds and bioactive agents.

The structural features of 2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridine-6-carbaldehyde make it a valuable building block in medicinal chemistry. The tert-butyldimethylsilyl (TBS) group serves as a protective moiety for the hydroxyl functionality, enabling selective reactions at other sites of the molecule. Meanwhile, the aldehyde group offers a reactive handle for further derivatization, such as condensation reactions or nucleophilic additions. These attributes align with current trends in fragment-based drug design (FBDD) and click chemistry, where modular synthesis is paramount.

Recent advancements in AI-driven drug discovery have highlighted the importance of compounds like 2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridine-6-carbaldehyde. Machine learning models often prioritize scaffolds with high sp³ character and three-dimensional diversity, both of which are embodied by this molecule. Its furo[3,2-b]pyridine framework is particularly intriguing due to its resemblance to privileged structures found in FDA-approved drugs, such as kinase inhibitors and antiviral agents. This has led to a surge in searches for "furopyridine derivatives in drug development" and "TBS-protected aldehydes in synthesis."

From a synthetic perspective, the compound's CAS No. 1171920-38-9 is frequently referenced in patents and academic journals focusing on cross-coupling reactions and catalysis. Its compatibility with palladium-catalyzed transformations, such as Suzuki-Miyaura or Sonogashira couplings, makes it a sought-after reagent for constructing polycyclic aromatic systems. Additionally, the aldehyde functionality allows for facile incorporation into multicomponent reactions (MCRs), a hot topic in green chemistry due to their atom-economical nature.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many traditional intermediates, 2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridine-6-carbaldehyde exhibits favorable stability under ambient conditions, reducing storage challenges. This aligns with the growing demand for "stable heterocyclic intermediates" and "sustainable synthetic routes" in industrial applications. Furthermore, its non-toxic profile (as evidenced by the absence of hazardous functional groups) makes it compliant with stringent REACH and FDA guidelines.

In conclusion, 2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridine-6-carbaldehyde (CAS No. 1171920-38-9) represents a convergence of synthetic utility and modern research trends. Its applications span drug discovery, material science, and catalysis, driven by its robust chemical properties and adaptability. As the scientific community continues to explore heterocyclic chemistry and AI-augmented synthesis, this compound is poised to remain a focal point of innovation.